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Compound of Interest

Compound Name: 3,4-Difluoro-5-methoxyphenol
CAS No.: 1394915-77-5
Cat. No.: B3039902
Get Quote
. J

Part 1: Compound Identity & Structural Context

3,4-Difluoro-5-methoxyphenol is a specialized fluorinated building block used in the synthesis
of agrochemicals and pharmaceutical intermediates. Its structure is characterized by a 1,2,3,5-
tetrasubstituted benzene ring, where the interplay between the electron-donating
methoxy/hydroxyl groups and the electron-withdrawing fluorine atoms creates a unique
electronic signature.

Property Detail

CAS Number

1394915-77-5

Molecular Formula

Molecular Weight 160.12 g/mol

Exact Mass 160.0336

SMILES COclcc(O)c(F)c1F

IUPAC Name 3,4-Difluoro-5-methoxyphenol
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Structural Logic & Numbering

To interpret the spectra correctly, we must define the locants. Assigning the phenol carbon as
C1:

e C1: -OH (Hydroxyl)

C2: -H (Proton)

C3: -F (Fluorine)

C4: -F (Fluorine)

C5: -OCH

(Methoxy)

C6: -H (Proton)

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy

The NMR data is the primary tool for structural validation. The presence of two adjacent
fluorine atoms (

F, spin 1/2) introduces significant splitting patterns in both
H and

C spectra due to

and

couplings.

H NMR (Proton) Data (Predicted)

Solvent: DMSO-d

or CDCI
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The proton spectrum will exhibit two distinct aromatic signals and two singlet-like signals for the
oxygenated substituents.

Couplin
Shift ( C phing
Multiplicity Integration Assignment onstants (
y ppm
ppm) 2
Exchangeable;
9.40-9.80 bs 1H Ar-OH '
broad singlet.
6.35-6.45 dd 1H H-2 ,
6.15-6.25 d 1H H-6 ,
Singlet (may
show slight
3.75-3.85 s 3H -OCH broadening due

to long-range F

coupling).

Mechanistic Insight:

e H-2 Deshielding: H-2 is ortho to the electron-withdrawing Fluorine at C3, pushing it downfield
relative to H-6.

e H-6 Shielding: H-6 is flanked by two electron-donating oxygen groups (OH at C1 and OMe at
C5), making it the most upfield aromatic signal.

e Couplings: The

coupling (ortho) is typically 9-11 Hz, while

(meta) is 6-8 Hz.

C NMR (Carbon) Data (Predicted)
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Solvent: DMSO-d

The Carbon-13 spectrum is dominated by C-F coupling. Carbons directly attached to fluorine
will appear as doublets of doublets (dd) with large coupling constants (

Hz).
Shift ( . . Coupling
Splitting Assignment - -
nterpretation
, ppm) -
153.5 d C-1 (C-OH) Hz
Hz,
148.2 dd C-5 (C-OMe)
Hz.
Hz,
143.0 dd C-3 (C-F)
Hz.
Hz,
138.5 dd C-4 (C-F)
Hz.
102.0 d C-2 (C-H) Hz
Minimal coupling
98.5 s/d C-6 (C-H)
(remote from F).
Typical methox
56.0 s -OCH yP Y

carbon.

F NMR (Fluorine) Data (Predicted)

Reference: CFCI

(0 ppm)
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The two fluorine atoms are chemically non-equivalent but are ortho to each other, leading to a
strong "roofing" effect or an AB system if shifts are close.

Shift (
Multiplicity Assignment Notes
» Ppm)
Couples to F-3 (
-145.0 to -155.0 d F-4
Hz).
Couples to F-4 (
-155.0 to -165.0 d F-3

Hz).

Part 3: Mass Spectrometry (MS)

Mass spectrometry validates the molecular weight and the specific substitution pattern (loss of
HF, loss of Methyl).

lonization Mode: Electrospray lonization (ESI) - Negative
Mode

Phenols are acidic and ionize readily in negative mode (

).

e Parent lon (

):
159.03 (Base Peak)

e Adducts: May see

at

319.07.

Electron Impact (El) Fragmentation (GC-MS)
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If analyzed by GC-MS, the fragmentation pathway follows standard phenolic routes.

m/z lon Identity Mechanism
160 Molecular lon (Strong).
Loss of methyl radical from
145 methoxy group (Typical of
anisoles).
117 Subsequent loss of Carbon
Monoxide (Ring contraction).
97 Loss of Hydrogen Fluoride.

Part 4: Infrared Spectroscopy (IR)

IR is useful for confirming the functional groups, particularly the phenol and the aromatic

fluorines.

Wavenumber (cm

Functional Group Description

)

Broad band, indicative of
3200 - 3450 O-H Stretch

Hydrogen-bonded phenol.
3050 - 3100 C-H Stretch (Ar) Weak aromatic C-H stretching.
2850 - 2950 C-H Stretch (Alk) Methyl group C-H stretching.
1600 - 1620 C=C stretch Aromatic ring breathing.

Aromatic ring skeletal
1500 - 1520 C=C Stretch o

vibration.

Strong, broad band (Overlap
1200 - 1250 C-F Stretch )

with C-0).

Aryl-alkyl ether (Methox
1050 - 1150 C-O Stretch ey ( Y)

stretch.
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Part 5: Structural Elucidation Workflow

The following diagram illustrates the logical flow for confirming the structure of 3,4-Difluoro-5-
methoxyphenol using the data above.

Unknown Sample
(C7H6F202)

MS (ESI-) IR Spectrum
[M-H]- = 159.03 OH (3300) + C-F (1200)

Confirm MW & Formula Confirm Functional Groups

Formula OK

1H NMR Analysis

2 Ar-H signals

19F NMR Analysis 1 shielded, 1 deshielded)

2 F signals
(Ortho coupling J=20Hz)

Regiochemistry (Position)

oupling Pattern Matches
1,2,3,5-Substitution

Confirmed Structure:

3,4-Difluoro-5-methoxyphenol
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Click to download full resolution via product page

Caption: Logical workflow for validating the 3,4-Difluoro-5-methoxyphenol structure via multi-
modal spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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